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Compound of Interest

Compound Name: Methiocarb sulfoxide

Cat. No.: B044691 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling potent compounds like Methiocarb sulfoxide. This guide

provides immediate and essential safety protocols, operational plans, and disposal procedures

to foster a secure research environment.

Methiocarb sulfoxide is a metabolite of the carbamate pesticide Methiocarb and is recognized

as a cholinesterase inhibitor.[1][2] It is classified as highly toxic, particularly if swallowed, and is

very toxic to aquatic life.[3] Adherence to strict safety protocols is therefore critical.

Personal Protective Equipment (PPE)
The last line of defense against exposure is appropriate PPE. The following equipment is

mandatory when handling Methiocarb sulfoxide:
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PPE Category Item
Specifications and
Remarks

Eye Protection Safety Goggles or Face Shield

Must be worn at all times to

protect against splashes. A

face shield should be used in

conjunction with goggles when

handling larger quantities or

when there is a significant risk

of splashing.

Hand Protection Chemical-resistant gloves

Nitrile or butyl rubber gloves

are recommended. Never wear

leather or cotton gloves as

they can absorb the chemical.

Body Protection
Laboratory Coat or Chemical-

resistant Apron

A lab coat should be worn over

personal clothing. For tasks

with a higher risk of spills, a

chemical-resistant apron is

necessary.

Respiratory Protection NIOSH-approved Respirator

A respirator with a P2 (EN 143)

cartridge is recommended,

especially when handling the

solid form or if aerosols may

be generated.

Hazard and Safety Data
Understanding the quantitative aspects of Methiocarb sulfoxide's toxicity is crucial for risk

assessment.
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Data Point Value Species

Acute Oral LD50 (Lethal Dose,

50%)
6.0 - 9.0 mg/kg Rat

Chemical Formula C₁₁H₁₅NO₃S

Molecular Weight 241.31 g/mol [1]

It is important to note that Methiocarb sulfoxide is considered more acutely toxic than its

parent compound, Methiocarb.[2][3][4]

Experimental Workflow for Handling Methiocarb
Sulfoxide
The following diagram outlines the necessary steps for safely handling Methiocarb sulfoxide
in a laboratory setting, from preparation to disposal.
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Detailed Protocols
Emergency Procedures for Spills:

Evacuate: Immediately alert others and evacuate the immediate area.

Ventilate: If safe to do so, increase ventilation in the area (e.g., open fume hood sash).

Decontaminate Personnel: If there is skin contact, remove contaminated clothing

immediately and wash the affected area with soap and water for at least 15 minutes.

Control the Spill: For small spills, use an absorbent material to contain the substance.

Clean-up:

For liquid spills, cover with an absorbent material.

For solid spills, carefully sweep up the material, avoiding dust generation.

The collected material should be placed in a sealed, labeled container for hazardous

waste disposal.

Decontaminate the Area: The spill area should be decontaminated. For carbamates, a

solution of sodium carbonate (washing soda) or strong soap can be used.

Report: Report the incident to the laboratory supervisor or safety officer.

Disposal Plan:

All waste contaminated with Methiocarb sulfoxide must be treated as hazardous waste.

Segregation: Keep all Methiocarb sulfoxide waste (solid, liquid, and contaminated

consumables like gloves and paper towels) separate from other laboratory waste.

Containment: Use designated, sealed, and clearly labeled hazardous waste containers. The

label should include "Hazardous Waste," "Toxic," and the chemical name "Methiocarb
sulfoxide."
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Chemical Treatment (for small laboratory quantities):

While incineration by a licensed professional waste disposal service is the primary

recommendation, small amounts of carbamate waste can be chemically degraded.

Prepare a solution of sodium carbonate (washing soda).

Carefully add the Methiocarb sulfoxide waste to the solution and allow it to react, which

will hydrolyze the carbamate.

This treated waste must still be disposed of as hazardous chemical waste through a

licensed service.

Disposal: Arrange for the collection of the hazardous waste by a licensed environmental

disposal company. Do not dispose of Methiocarb sulfoxide down the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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